7-methoxy-1H,2H,3H-benzo[b]pyrrolizin-8-ol

• IUPAC Name: 6-methoxy-2,3-dihydro-1H-pyrrolo[1,2-a]indol-5-ol
• InChI: InChI=1S/C12H13NO2/c1-15-11-5-4-10-9(12(11)14)7-8-3-2-6-13(8)10/h4-5,7,14H,2-3,6H2,1H3
• InChI Key: SBNQTDRTVXFSCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)N3CCCC3=C2)O
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol

Description

“7-methoxy-1H,2H,3H-benzo[b]pyrrolizin-8-ol” is a chemical compound with the molecular formula C12H13NO2 and a molecular weight of 203.241.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the formula C12H13NO2.

Scientific Research Applications

Synthesis and Chemical Properties

The research on compounds related to 7-methoxy-1H,2H,3H-benzo[b]pyrrolizin-8-ol primarily focuses on their synthesis, structural features, and potential applications in various fields, including medicinal chemistry and material science. One notable study involves the synthesis of cyclohepta[b]pyrrolo[1,2-a]benzimidazole derivatives, showcasing the chemical versatility and potential for creating novel antiaromatic systems through specific chemical treatments and reactions (Abe et al., 1990). This process exemplifies the compound's utility in exploring new chemical structures with unique properties.

Structural and Theoretical Analysis

Further investigations into the structural features of similar compounds, using experimental and theoretical (HF and DFT) studies, provide insights into their molecular structure, vibrational frequencies, and surface properties (Gumus et al., 2018). These analyses are crucial for understanding the physical and chemical behavior of these compounds, opening avenues for their application in designing drugs with specific target interactions.

Stability and Reactivity

Research also delves into the stability and reactivity of benzopyran-3-ones with alkoxy substituents, revealing how these structural elements influence the compounds' chemical behavior. This knowledge contributes to the development of stable and reactive molecular frameworks for further pharmaceutical and synthetic applications (Bradshaw et al., 1991).

Medicinal Chemistry Applications

In the realm of medicinal chemistry, these compounds are explored for their potential as antitumoral agents, demonstrating the scaffold's versatility and its contribution to the discovery of new therapeutic agents (Silva et al., 2012). This highlights the importance of such compounds in drug development, particularly in designing molecules with specific biological activities.